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Chemical Identity & Handling Specifications

The table below summarizes the key identifying and handling information for Azemiglitazone based on the

search results.

Property Specification Source / Context

Molecular Weight 371.41 g/mol Selleckchem [1]

CAS Number 1133819-87-0 Selleckchem [1]

Chemical
Formula

C({19})H({17})NO(_{5})S Selleckchem [1]

Mechanism of
Action

Mitochondrial Pyruvate Carrier (MPC) inhibitor; minimal

PPARγ binding [1].

Selleckchem & Preprint

[1] [2]

Solubility
(DMSO)

82 mg/mL (220.78 mM) Selleckchem [1]

Solubility (Water) Insoluble Selleckchem [1]

Storage
Condition

-21°C powder Selleckchem [1]
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Analytical Methodologies for Purity Assessment

While a specific method for Azemiglitazone was not found, the principles from a validated HPLC-MS/MS

method for Pioglitazone (a related thiazolidinedione) can be adapted. Key parameters for a robust purity

assay are summarized below [3].

Parameter Specification Application Note

Analytical
Instrument

HPLC-MS/MS (Triple Quadrupole) Essential for selective detection

and quantification.

Chromatography
Column

Reversed-Phase C18 (e.g., 50 x 2.1 mm,

2.6 μm)

Standard for separating small

molecules like TZDs.

Mobile Phase Gradient: 0.1% Formic Acid in Water vs.

0.1% Formic Acid in Acetonitrile

Provides good peak shape and

ionization.

Detection Mode Multiple Reaction Monitoring (MRM) Monitors specific ion transitions

for high selectivity.

Linear Range 5 - 100 ng/mL (for PGZ, as reference) To be established for

Azemiglitazone.

Precision (Intra-day) < 5% Target for a precise method.

Precision (Inter-day) < 10% Target for a reproducible
method.

Detailed Experimental Workflow

The following diagram outlines the key stages of the analytical workflow, from sample preparation to data

analysis.
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Start: Sample Preparation

Compound Dissolution
(Solvent: DMSO)

HPLC-MS/MS Analysis

Chromatographic Separation
(C18 Column, Gradient Elution)

Mass Spectrometric Detection
(MRM Mode)

Data Analysis & Quantification

Result: Purity Assessment

Click to download full resolution via product page

Experimental Considerations & Best Practices

Solvent Handling: Using fresh, dry DMSO is critical due to the compound's solubility profile and the
moisture-absorbing nature of DMSO, which can affect solubility and stability [1].

Solution Stability: For in vitro cell assays, a 48-hour treatment duration with Azemiglitazone has
been used [1]. The stability of stock and working solutions under specific storage conditions should
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be experimentally determined.

Structural Confirmation: Computational models suggest that Azemiglitazone binds the
Mitochondrial Pyruvate Carrier (MPC) in a different conformation than it binds PPARγ [2]. This

underpins its selective action, which should be a key metric in functional purity assays.

Key Limitations and Missing Information

The information available has significant gaps for establishing a complete purity standard. You should be

aware of the following:

No Certified Purity Standard: The search results do not provide an accepted purity standard (e.g.,
>98% or >99%) for the compound itself.

No Explicit Impurity Profile: Specific known impurities, degradation products, or their acceptable
thresholds are not listed.

Supplier Qualification is Critical: The provided data, particularly from [1], is from a commercial
supplier for "research use only" and should not be treated as a certified analytical report.

Independent Verification: It is highly recommended to independently verify the identity and purity of
any received batch of Azemiglitazone using techniques like NMR and the adapted HPLC-MS/MS

methods described above.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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